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Compound of Interest

Compound Name: sephadex G 50

CAS No.: 9048-71-9

Cat. No.: B16078082

Get Quote

This technical support guide provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting advice and frequently asked questions

regarding the impact of sample viscosity on Sephadex G-50 size exclusion chromatography.

Frequently Asked Questions (FAQs)
Q1: What is the primary effect of high sample viscosity on Sephadex G-50 separation?

High sample viscosity can significantly compromise the quality of separation. The main

consequences include irregular sample migration through the column, which leads to a loss of

resolution, band broadening, and skewed peaks.[1][2] In some cases, it can also reduce the

column's flow rate or increase back pressure.[3][4] The fundamental issue is that a highly

viscous sample does not apply evenly to the column bed and can cause instability in the flow

pattern during the separation process.[2]

Q2: What are the common causes of high sample viscosity?

Sample viscosity is directly related to the concentration of macromolecules.[3] High

concentrations of proteins or other large molecules in the sample are the most frequent cause
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of increased viscosity.[1] For instance, protein concentrations exceeding certain limits can

make the sample significantly more viscous than the mobile phase (elution buffer).[3]

Q3: What are the recommended sample concentration limits to avoid viscosity-related issues?

Recommendations for maximum sample concentration vary, but a general guideline is to

ensure the sample's viscosity does not exceed the buffer's viscosity by more than a factor of

1.5.

For many protein separations, the sample should not have a protein concentration greater

than 20 mg/mL to prevent viscosity-induced problems.[3]

Other sources suggest that for proteins like human serum albumin in normal aqueous

buffers, concentrations up to 70 mg/mL may be acceptable.[4]

It is crucial to empirically determine the optimal concentration for your specific sample and

application.

Q4: How does Sephadex G-50 separate molecules?

Sephadex G-50 is a cross-linked dextran medium used for gel filtration chromatography.[2][5] It

separates molecules based on their size.[5] Molecules larger than the pores of the Sephadex

beads are excluded and travel through the column in the void volume, eluting first.[3] Smaller

molecules can enter the pores, which retards their movement through the column, causing

them to elute later.[3][5] Sephadex G-50 is suitable for separating molecules with a molecular

weight greater than 30,000 Da from those smaller than 1,500 Da.[2]

Troubleshooting Guide
Q1: My chromatogram shows broad, asymmetric peaks with poor resolution. Could sample

viscosity be the problem?

Yes, this is a classic symptom of high sample viscosity.[2] When the sample is too viscous, it

leads to an irregular flow pattern and unstable migration through the column, causing

significant peak broadening and loss of resolution.[1][2]
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Q2: The flow rate of my column decreased significantly after I applied my sample. What should

I do?

A sudden drop in flow rate upon sample application is a strong indicator of high sample

viscosity.[3]

Reduce Flow Rate: If using a pump, manually lower the flow rate. For gravity-flow columns, a

slower flow rate might be unavoidable, but it can sometimes improve resolution by allowing

more time for diffusion.[3]

Dilute the Sample: The most effective solution is to dilute the sample with the elution buffer

to reduce its viscosity before applying it to the column.[4]

Check for Clogging: Ensure the column frit is not clogged with particulate matter from the

sample, which can also cause increased back pressure and reduced flow.[6] Always

centrifuge or filter your sample (0.45 µm filter) before application.

Q3: How can I prepare a viscous sample for Sephadex G-50 chromatography?

Proper sample preparation is key to a successful separation.[5]

Clarification: Centrifuge and/or filter the sample to remove any particulate matter.[2]

Dilution: Dilute the sample with the column's equilibration buffer until its viscosity is

manageable. While this increases the sample volume, it is often a necessary trade-off to

achieve good resolution.[4]

Buffer Matching: Ensure the sample is fully dissolved in a buffer that is compatible with the

column and your molecules of interest.[7] Using a buffer with an ionic strength of at least

0.15 M (e.g., by adding NaCl) can help minimize non-specific ionic interactions with the

chromatography matrix.[2]

Quantitative Data Summary
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Parameter Recommended Value/Limit
Potential Impact if
Exceeded

Sample Viscosity vs. Buffer

Viscosity

Sample should not be more

than 1.5x the buffer viscosity.

Irregular flow, poor resolution,

skewed peaks.[2]

Protein Concentration

(General)

Should not exceed 20 mg/mL.

[3]

Increased viscosity, leading to

loss of resolution.[1]

Protein Concentration (Specific

Example)

Up to 70 mg/mL for proteins

like albumin.[4]

May cause increased back

pressure.[4]

Sample Volume

Typically 1–5% of the total bed

volume for high-resolution

separation.[3]

Larger volumes can decrease

resolution.

Experimental Protocols
Protocol 1: Gravity-Flow Separation with Sephadex G-50
This protocol is adapted for desalting or buffer exchange of a protein sample.

1. Resin Preparation and Swelling:

Weigh the required amount of dry Sephadex G-50 powder (approx. 1 g for every 9-11 mL of

final bed volume).[8][9]

Add the powder to an excess of elution buffer (e.g., TE buffer) in a beaker.[10]

Swell the resin for at least 5 hours in a 90°C water bath or 72 hours at room temperature to

ensure full hydration.[9] Do not use a magnetic stirrer, as it can break the beads.[9]

After swelling, decant the supernatant containing fine particles and replace it with fresh

buffer.[9]

2. Column Packing:

Mount a suitable chromatography column vertically. Place a small amount of glass wool at

the bottom if it does not have a bottom frit.[10]
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Pour the degassed Sephadex slurry into the column in a single, continuous motion to avoid

introducing air bubbles.[11]

Open the column outlet and allow the buffer to drain, which will cause the resin to pack under

gravity. Maintain a constant head of buffer above the packing bed.

Once the bed has settled to a constant height, pass 2-3 column volumes of elution buffer

through it to equilibrate the column.[9]

3. Sample Application and Elution:

Allow the buffer to drain until it is level with the top of the Sephadex bed.

Carefully apply the prepared, non-viscous sample to the top of the bed. For optimal

resolution, the sample volume should be small (1-5% of the column volume).[3]

Allow the sample to fully enter the gel bed, then carefully add elution buffer to the top of the

column.

Connect a buffer reservoir and begin elution, collecting fractions of a defined volume (e.g.,

0.5 mL).[10]

4. Analysis:

Analyze the collected fractions for your molecule of interest (e.g., using UV absorbance at

280 nm for proteins) and for the small molecules being removed (e.g., by conductivity for

salt).

Protocol 2: Spin-Column Separation with Sephadex G-50
This method is ideal for rapid desalting or buffer exchange of small sample volumes.[10]

1. Column Preparation:

Plug the bottom of a 1 mL disposable syringe with glass wool.[10]

Pipette the prepared and settled Sephadex G-50 slurry into the syringe, filling it to the 0.9 mL

mark.
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Place the syringe into a centrifuge tube.

Centrifuge at 1,600 x g for 4 minutes to pack the resin and remove the interstitial buffer.[10]

2. Equilibration:

Add 0.1 mL of the desired final buffer to the top of the packed bed.

Centrifuge again under the exact same conditions (1,600 x g for 4 minutes). Repeat this

wash step 2-3 times to fully equilibrate the column.[10]

3. Sample Application and Collection:

Discard the wash buffer and place the spin column into a clean collection tube (e.g., a 1.5

mL microcentrifuge tube).

Apply the sample (typically 0.1 mL) to the center of the packed bed.[10]

Centrifuge for a third time using the same speed and duration.

The purified sample, now in the new buffer, will be in the collection tube. The smaller

molecules (like salt) remain trapped in the resin.[10]

Visualizations
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Broad Peaks / Poor Resolution

/ Slow Flow Rate

Is the sample highly viscous?
(e.g., >20 mg/mL protein)

Solution: Dilute Sample
with Equilibration Buffer

Yes

Is the sample free of particulates?

No

Solution: Reduce Flow Rate

Consider also

Re-run Separation

Solution: Centrifuge and/or
Filter Sample (0.45 µm)

No

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for viscosity-related issues in Sephadex G-50

chromatography.
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Caption: General experimental workflow for Sephadex G-50 size exclusion chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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